Cas no 139102-34-4 (methyl 4-bromo-2-methoxy-benzoate)

• Product Name: methyl 4-bromo-2-methoxy-benzoate
• CAS No: 139102-34-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD06797867
• CID: 91793
• PubChem ID: 15128242
• Update Time: 2025-04-18

methyl 4-bromo-2-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-methoxybenzoate
• METHYL 4-BROMO-2-METHOXYBENZOATE, PURISS
• METHYL 4-BROMO-2-METHOXYBENZOATE 98
• METHYL-4-BROMO-2-METHOXYBENZOATE
• 4-Bromo-2-methoxybenzoic Acid Methyl Ester
• Benzoic acid, 4-bromo-2-methoxy-, methyl ester
• Methyl4-bromo-2-methoxybenzoate
• PubChem16069
• ZERENEX E/1100188
• SBB064895
• TF10477
• AS02427
• AM83080
• AK
• methyl 4-bromo-2-methoxy-benzoate
• J-007223
• Methyl 4-bromo-2-methoxybenzoate, 98%
• M2586
• FT-0652357
• MFCD06797867
• AS-18841
• BP-13164
• CS-W014128
• SY026654
• WPGAGRPPDYAZAD-UHFFFAOYSA-N
• DTXSID40568654
• SCHEMBL257244
• 139102-34-4
• EN300-154100
• AKOS005147301
• DTXCID80519428

• MDL： MFCD06797867
• Inchi： 1S/C9H9BrO3/c1-12-8-5-6(10)3-4-7(8)9(11)13-2/h3-5H,1-2H3
• InChI Key： WPGAGRPPDYAZAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)OC

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White or grayish yellow solid
• Density: 1.462
• Melting Point: 32.0 to 36.0 deg-C
• Boiling Point: 108°C/0.1mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.538
• PSA: 35.53000
• LogP: 2.24430
• Solubility: Insoluble in water

methyl 4-bromo-2-methoxy-benzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters